Cas no 860649-01-0 (N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide)

• Product Name: N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide
• CAS No: 860649-01-0
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD08276945
• CID: 1849923
• PubChem ID: 5707303
• Update Time: 2025-10-28

N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide
• AC1NWKNB
• MolPort-001-758-432
• hydroxyoxazolylbenzenecarboximidamide
• SBB093098
• N-Hydroxy-4-(oxazol-5-yl)benzamidine
• RP11859
• 10X-0862
• N'-HYDROXY-4-(1,3-OXAZOL-5-YL)BENZAMIDOXIME
• N'-Hydroxy-4-(1,3-oxazol-5-yl)-benzenecarboximidamide
• N-Hydroxy-4-oxazol-5-ylbenzamidine
• 860649-01-0
• (Z)-N'-hydroxy-4-(1,3-oxazol-5-yl)benzene-1-carboximidamide
• N'-hydroxy-4-(oxazol-5-yl)benzimidamide
• J-502653
• CS-0456330
• AKOS005069325
• MFCD08276945
• (Z)-N'-hydroxy-4-(oxazol-5-yl)benzimidamide

• MDL： MFCD08276945
• Inchi： 1S/C10H9N3O2/c11-10(13-14)8-3-1-7(2-4-8)9-5-12-6-15-9/h1-6,14H,(H2,11,13)
• InChI Key： FSHITYCWDSCAQO-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide

N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide (CAS No. 860649-01-0): A Comprehensive Overview

N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide (CAS No. 860649-01-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of hydrazones and is characterized by its unique structural features, which include an oxazole ring and a carboximidamide group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmacological studies.

The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is known for its stability and ability to form strong hydrogen bonds. This property makes it an attractive moiety in drug design, as it can enhance the binding affinity of molecules to their target receptors. In the case of N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide, the presence of the oxazole ring is believed to play a crucial role in its biological activity.

The carboximidamide group, on the other hand, is a functional group that has been extensively studied for its potential in developing new drugs. This group can exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The combination of the oxazole ring and the carboximidamide group in N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide suggests that this compound may have a wide range of therapeutic applications.

Recent research has focused on the potential of N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of lysine-specific demethylase 1 (LSD1), an enzyme that plays a critical role in epigenetic regulation and has been implicated in several cancers. By targeting LSD1, N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide may offer a novel approach to cancer therapy.

In addition to its potential as an LSD1 inhibitor, N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide is well-tolerated at therapeutic doses.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of N'-hydroxy-4-(1,3-oxazol-5-yl)benzenecarboximidamide. Clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials will provide valuable insights into the therapeutic potential of this compound and help guide its development as a new drug candidate.

In conclusion, N'-hydroxy-4-(1,3-oxazol-5-y l)benzenecarboximidamide (CAS No. 860649-01-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may emerge as a valuable tool in the treatment of various diseases.